2-(cyclopropylmethyl)-N-(4-fluorophenyl)-3-oxo-2,9-diazaspiro[5.5]undecane-9-carboxamide

• IUPAC Name: 2-(cyclopropylmethyl)-N-(4-fluorophenyl)-3-oxo-2,9-diazaspiro[5.5]undecane-9-carboxamide
• InChI: InChI=1S/C20H26FN3O2/c21-16-3-5-17(6-4-16)22-19(26)23-11-9-20(10-12-23)8-7-18(25)24(14-20)13-15-1-2-15/h3-6,15H,1-2,7-14H2,(H,22,26)
• InChI Key: SQHDEOLTZXKTPH-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CN2CC3(CCC2=O)CCN(CC3)C(=O)NC4=CC=C(C=C4)F
• Molecular Formula: C20H26FN3O2
• Molecular Weight: 359.4 g/mol

Description

The compound "2-(cyclopropylmethyl)-N-(4-fluorophenyl)-3-oxo-2,9-diazaspiro[5.5]undecane-9-carboxamide" is a type of diazaspiro[5.5]undecane derivative. These derivatives are of significant interest in pharmaceutical and biological sciences due to their broad range of activities and presence in various naturally occurring molecules.

Synthesis Analysis

The synthesis of diazaspiro[5.5]undecane derivatives, including the mentioned compound, often involves base-promoted reactions such as the [5+1] double Michael addition. This process can yield various derivatives with high efficiency and in excellent yields, using accessible symmetric and non-symmetric divinylketones containing aryl and heteroaryl substituents (Islam et al., 2017).

Molecular Structure Analysis

The molecular structure of diazaspiro[5.5]undecane derivatives is characterized by NMR and X-ray crystallographic techniques. These studies reveal preferences in the conformation of the cyclohexanone unit within the spirocycles, often favoring a chair conformation over a twisted one. Intermolecular hydrogen bonding and CArH⋯π, π–π stacking interactions are key to the crystal packing of these molecules.

Chemical Reactions and Properties

Diazaspiro[5.5]undecane derivatives undergo various chemical reactions, including aminomethylation, and can form complexes with metals like ruthenium(II) and copper(II). Their reactivity is influenced by the presence of substituents and the inherent structural characteristics of the spirocycle (Cordes et al., 2013).

Physical Properties Analysis

The physical properties of diazaspiro[5.5]undecane derivatives, including solubility, melting points, and boiling points, are closely related to their molecular structures. The presence of different substituents and functional groups can significantly alter these physical properties.

Chemical Properties Analysis

The chemical properties of these compounds are diverse due to the variety of functional groups and structural features present. They exhibit different reactivities and interactions based on their chemical environment. Their electrochemical behavior in non-aqueous media has been explored, revealing interesting redox properties (Abou-Elenien et al., 1991).